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For Researchers, Scientists, and Drug Development Professionals

Abstract
1,1-Dibromoformaldoxime (CHBr₂NO) is a halogenated oxime that serves as a critical

intermediate in organic synthesis, primarily as a precursor to the highly reactive bromonitrile

oxide. This guide provides a comprehensive overview of the available physical and reactive

properties of 1,1-Dibromoformaldoxime, with a focus on its synthesis, reactivity, and safety

considerations. Despite a thorough review of scientific literature, specific experimental thermo-

chemical data, such as enthalpy of formation and Gibbs free energy, are not readily available.

This document compiles the existing information on its physical characteristics and details the

experimental protocols for its preparation, providing a valuable resource for professionals in

chemical research and drug development.

Physical and Chemical Properties
1,1-Dibromoformaldoxime is a white to pale yellow crystalline solid.[1] While comprehensive

experimental thermo-chemical data are not extensively reported in the literature, several key

physical properties have been documented.

Table 1: Physical and Chemical Properties of 1,1-Dibromoformaldoxime
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Property Value Source

Molecular Formula CHBr₂NO [2][3]

Molecular Weight 202.83 g/mol [4]

Appearance White to dark orange solid [3]

Melting Point 65-68 °C [3]

Boiling Point (Predicted) 230.0 ± 23.0 °C at 760 mmHg [4]

Density (Predicted) 2.70 ± 0.1 g/cm³ [3][4]

pKa (Predicted) 7.52 ± 0.11 [3]

Solubility
Soluble in Chloroform (very

slightly, heated), Methanol
[3]

Note: Predicted values are based on computational models and should be considered as

estimates.

Reactivity and Signaling Pathways
The primary utility of 1,1-Dibromoformaldoxime in organic synthesis lies in its role as a stable

precursor for the in situ generation of bromonitrile oxide (BrCNO), a highly reactive 1,3-dipole.

[5] This intermediate readily participates in [3+2] cycloaddition reactions with various

dipolarophiles, such as alkenes and alkynes, to yield 3-bromoisoxazolines and 3-bromo-

isoxazoles, respectively.[5] These heterocyclic structures are valuable scaffolds in medicinal

chemistry and drug development.[2][5]

The generation of bromonitrile oxide is typically achieved by treating 1,1-
Dibromoformaldoxime with a mild base, which facilitates the elimination of hydrogen bromide.

[5]
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In Situ Generation of Bromonitrile Oxide and [3+2] Cycloaddition

1,1-Dibromoformaldoxime
Mild Base

(-HBr)
Bromonitrile Oxide (BrCNO)

(1,3-Dipole)
Elimination

Alkene (Dipolarophile)
[3+2] Cycloaddition

Alkyne (Dipolarophile)[3+2] Cycloaddition

3-Bromoisoxazoline

3-Bromoisoxazole
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Continuous Flow Synthesis of 1,1-Dibromoformaldoxime
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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